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Compound of Interest

Compound Name: KKI-5 TFA

Cat. No.: B8087374

This document provides comprehensive guidance on the proper disposal procedures for KKI-5
TFA, a synthetic peptide-based compound. The information is intended for researchers,
scientists, and drug development professionals to ensure safety and compliance in laboratory
settings.

KKI-5 TFA (trifluoroacetate) is a specific inhibitor of tissue kallikrein.[1] The trifluoroacetate
component results from the use of trifluoroacetic acid (TFA) during peptide synthesis and
purification.[1] Due to the properties of its constituents, KKI-5 TFA requires careful handling
and disposal. The KKI-5 peptide is classified as harmful if swallowed and very toxic to aquatic
life with long-lasting effects.[2] The trifluoroacetic acid component is a strong, corrosive acid.[3]

[415]

Chemical and Physical Properties

A summary of the key quantitative data for KKI-5 TFA and its components is presented below.
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Property Value Source
KKI-5 TFA

Molecular Formula C37Hs6F3N11011 [1][6]
Molecular Weight 887.9 g/mol [1][6]
Purity >97% [6]
Solubility in Water 9.09 mg/mL [1]
Trifluoroacetic Acid (TFA)

Molecular Formula C2HF302 [4]
Molecular Weight 114.02 g/mol [7]
Density ~1.49 g/cm?3 at 25°C [7]
Boiling Point 72.4°C [31[7]
Melting Point -15.4°C [31[7]
Acidity (pKa) 0.2-05 [7]

Experimental Protocol for Proper Disposal

The following step-by-step protocol outlines the safe handling and disposal of waste generated

from research activities involving KKI-5 TFA.

Personal Protective Equipment (PPE)

Before handling KKI-5 TFA or its waste, ensure the following PPE is worn:

hood, to avoid inhalation of any aerosols or dust.[2][9]

Body Protection: A lab coat or impervious clothing.[2]

Eye Protection: Safety goggles with side-shields or a face shield.[2][8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[2][8]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume
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Waste Segregation and Collection

Proper segregation at the point of generation is critical to ensure safe disposal.

o Designated Waste Container: Collect all waste containing KKI-5 TFA in a clearly labeled,
dedicated, and compatible container (e.qg., glass or polyethylene).[10] The container must
have a secure cap to prevent spills and leaks.

e Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name "KKI-5 TFA," the approximate concentration and quantity, and the associated
hazards (e.g., "Toxic," "Corrosive," "Harmful to Aquatic Life").

e Incompatible Wastes: Do not mix KKI-5 TFA waste with incompatible materials such as
strong bases or oxidizing agents.[11][12]

Spill Management

In the event of a spill, follow these procedures:
e Minor Spill (<500 mL):

o Evacuate non-essential personnel from the immediate area.

o

Wearing appropriate PPE, contain the spill using an absorbent material (e.g., sand,
diatomaceous earth, or a universal binding agent).[9]

o

Carefully collect the absorbed material into a designated hazardous waste container.

o

Clean the spill area with a suitable decontaminating agent and then with soap and water.

[¢]

Double bag the spill waste in clear plastic bags, label it as hazardous waste, and arrange
for collection.[11]

e Major Spill (>500 mL) or Exposure:
o Evacuate the area immediately.

o If there is a fire or significant risk, activate the nearest fire alarm.
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o Contact your institution's Environmental Health and Safety (EHS) office and emergency
services (e.g., 911).[11]

o If personnel are exposed, rinse the affected skin or eyes for at least 15 minutes and seek
immediate medical attention.[11]

Storage of Waste

o Store the sealed and labeled hazardous waste container in a designated, cool, and well-
ventilated secondary containment area.[2]

e The storage area should be away from general laboratory traffic and incompatible materials.
[10]

Final Disposal

e Do not dispose of KKI-5 TFA waste down the drain.[11] It is very toxic to aquatic life.[2]

» Arrange for the collection of the hazardous waste through your institution's EHS office or a
licensed hazardous waste disposal contractor.[10][11]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of KKI-5 TFA.
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KKI-5 TFA Disposal Workflow
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Caption: Logical workflow for the safe disposal of KKI-5 TFA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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